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Compound of Interest

Compound Name: SLC-391

Cat. No.: B10856089 Get Quote

Essential Safety and Handling Guide for SLC-
391
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of SLC-391, a

potent and selective small molecule AXL inhibitor. Given its nature as a potent, biologically

active compound intended for oncological applications, stringent adherence to safety protocols

is paramount to ensure personnel safety and prevent contamination.[1][2][3][4] While a specific

Safety Data Sheet (SDS) for SLC-391 is not publicly available, this guidance is founded on

established best practices for the handling of potent pharmaceutical compounds and cytotoxic

agents.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling

SLC-391 to minimize exposure risk. The following table outlines the required PPE for various

stages of handling.
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Activity Required PPE Rationale

Receiving and Unpacking

- Nitrile gloves (double-gloving

recommended)- Lab coat-

Safety glasses with side

shields

To protect against potential

external contamination of the

shipping container.

Weighing and Aliquoting (Solid

Form)

- Nitrile gloves (double-gloving

mandatory)- Disposable gown-

Fitted N95 or higher respirator-

Safety goggles- Face shield

To prevent inhalation of fine

particles and protect eyes and

skin from contact with the

potent compound.

Solution Preparation and

Handling

- Nitrile gloves (double-gloving

mandatory)- Disposable gown-

Safety goggles- Work within a

certified chemical fume hood

or biological safety cabinet

To prevent skin and eye

contact with the solution and to

control aerosol exposure.

Disposal of Waste

- Nitrile gloves (double-gloving

mandatory)- Disposable gown-

Safety goggles

To protect against contact with

contaminated waste materials.

Operational Plan: Step-by-Step Handling Workflow
Adherence to a strict, documented workflow is critical for the safe handling of SLC-391. The

following diagram outlines the recommended operational plan from receipt to disposal.
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Operational Workflow for Handling SLC-391

Receiving

Storage

Handling (in Containment)

Disposal

Receive Shipment

Unpack in Designated Area

Inspect for Damage

Store in Secure, Ventilated, and Labeled Location

Weigh Solid Compound

Prepare Stock Solution

Collect Solid Waste

Aliquot for Experiments

Collect Liquid Waste

Decontaminate Surfaces and Glassware

Dispose as Cytotoxic Waste

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of SLC-391.
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Disposal Plan
All materials contaminated with SLC-391 must be treated as cytotoxic waste and disposed of in

accordance with institutional and local regulations.

Waste Type Disposal Procedure

Solid Waste

Contaminated PPE (gloves, gowns), weigh

boats, and other solid materials should be

placed in a designated, sealed, and clearly

labeled cytotoxic waste container.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a sealed, shatter-resistant

container that is clearly labeled as "Cytotoxic

Waste" and includes the name of the

compound.

Sharps

Needles, syringes, and other sharps

contaminated with SLC-391 must be disposed

of in a designated, puncture-proof sharps

container for cytotoxic waste.

AXL Signaling Pathway and Inhibition by SLC-391
SLC-391 is a potent inhibitor of the AXL receptor tyrosine kinase.[1][2][3] Overexpression of

AXL is associated with tumor growth, metastasis, and drug resistance.[3] By inhibiting AXL,

SLC-391 disrupts these oncogenic signals. The following diagram illustrates the simplified AXL

signaling pathway and the point of inhibition by SLC-391.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://signalchemlifesciences.com/pipeline_details.php?project=SLC-391
https://lifesciencesbc.ca/members/signalchem-announces-patients-enrollment-in-clinical-trial-of-axl-inhibitor-slc-391-in-combination-with-keytruda-pembrolizumab-for-advanced-or-metastatic-non-small-cell-lung-cancer/
https://lifesciencesbc.ca/members/signalchem-receives-us-fda-clearance-of-investigational-new-drug-application-for-clinical-trial-of-axl-inhibitor-slc-391-in-combination-with-keytruda-pembrolizumab-in-subjects-with-advanced-or/
https://lifesciencesbc.ca/members/signalchem-receives-us-fda-clearance-of-investigational-new-drug-application-for-clinical-trial-of-axl-inhibitor-slc-391-in-combination-with-keytruda-pembrolizumab-in-subjects-with-advanced-or/
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/product/b10856089?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AXL Signaling Pathway Inhibition by SLC-391
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Caption: SLC-391 inhibits the AXL receptor, blocking downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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